Cas no 193675-43-3 (Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-)

• Product Name: Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-
• CAS No: 193675-43-3
• MF: C₁₄H₁₂FNO₂S
• MW: 277.313985824585
• CID: 1386521
• PubChem ID: 9581544
• Update Time: 2025-07-21

Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-
• N-tosyl-(4-fluorophenyl)methanimine
• SCHEMBL10073010
• 193675-43-3
• N-(4-Fluorobenzylidene)-4-methylbenzenesulfonamide
• AKOS001586903
• CHEMBL4783561
• AB00078537-01
• 181041-86-1
• N-[(E)-(4-FLUOROPHENYL)METHYLIDENE]-4-METHYLBENZENE-1-SULFONAMIDE
• N-Tosyl(4-fluorophenyl)methanimine

• Inchi： 1S/C14H12FNO2S/c1-11-2-8-14(9-3-11)19(17,18)16-10-12-4-6-13(15)7-5-12/h2-10H,1H3/b16-10+
• InChI Key： WEXIEXWVOUQDHD-MHWRWJLKSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C/C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 277.05736
• Monoisotopic Mass: 277.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 46.5

Additional information on Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-

Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- (CAS No. 193675-43-3): A Comprehensive Overview

Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-, identified by its CAS number 193675-43-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a 4-methyl substituent, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The sulfonamide functional group in Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- plays a crucial role in its interactions with biological targets. Sulfonamides are known to exhibit a wide range of pharmacological effects, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The introduction of fluorine at the para position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it more suitable for drug development applications.

In recent years, there has been a growing interest in fluorinated sulfonamides due to their improved pharmacokinetic profiles. The presence of the 4-fluorophenyl group in Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- not only influences its electronic properties but also affects its solubility and bioavailability. These factors are critical in determining the compound's efficacy and safety when used in pharmaceutical formulations.

The 4-methyl substituent in the molecule further modulates its chemical behavior. This methyl group can influence the compound's reactivity, stability, and interactions with biological targets. The combination of these structural elements makes Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- a promising candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of fluorinated sulfonamides as scaffolds for novel therapeutic agents. For instance, researchers have demonstrated that compounds containing a 4-fluorophenyl moiety exhibit enhanced binding affinity to certain enzymes and receptors involved in disease pathways. This has led to the development of several fluorinated sulfonamides that are currently being evaluated in clinical trials for various therapeutic applications.

The pharmaceutical industry has shown particular interest in sulfonamides due to their versatility and effectiveness. The structural diversity of sulfonamides allows for the design of molecules with tailored properties that can target specific disease mechanisms. Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-, with its unique structural features, represents an important example of how sulfonamide chemistry can be leveraged to develop new drugs.

In addition to their therapeutic potential, sulfonamides have also been explored for their role in chemical biology research. These compounds can serve as tools to study enzyme function, protein-protein interactions, and other biological processes. The availability of structurally diverse sulfonamides like Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- provides researchers with valuable resources for understanding complex biological systems.

The synthesis of Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining the integrity of the molecule. These synthetic strategies are critical in producing compounds that are suitable for further biological evaluation.

The pharmacological evaluation of Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl- has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, preliminary data indicate that it may have inhibitory effects on specific enzymes involved in cancer cell proliferation.

The development of novel sulfonamides like Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-, identified by CAS number 193675-43-3, underscores the ongoing efforts in pharmaceutical research to discover new therapeutic agents. The combination of structural innovation and rigorous biological testing is essential for identifying compounds that can address unmet medical needs.

In conclusion, Benzenesulfonamide, N-[(4-fluorophenyl)methylene]-4-methyl-, CAS no 193675-43-3, is a compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.